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Compound of Interest

Compound Name: N3PT

Cat. No.: B10762228

This document provides essential safety and logistical information for the proper disposal of
N3PT (N3-pyridyl thiamine), a potent and selective transketolase inhibitor used in laboratory
research. The following procedures are designed for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in accordance with general
laboratory safety standards.

Compound Identification and Safety Data

Proper identification is the first step in safe chemical handling and disposal. N3PT is identified
by the following:

Identifier Value

Chemical Name N3-pyridyl thiamine

3-((2-amino-6-methylpyridin-3-yl)methyl)-5-(2-

Synonym hydroxyethyl)-4-methylthiazol-3-ium chloride
hydrochloride

CAS Number 13860-66-7

Molecular Formula C13H19CI2N30S

Molecular Weight 336.28 g/mol
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Experimental Protocol for N3PT Disposal

This protocol outlines the step-by-step procedure for the safe disposal of N3PT waste.
1.0 Personal Protective Equipment (PPE)

1.1 Wear appropriate personal protective equipment (PPE) before handling N3PT waste. This
includes:

o Chemical-resistant gloves (e.g., nitrile).
» Safety glasses with side shields or goggles.
e Alab coat.

2.0 Waste Segregation and Collection

2.1 Do not mix N3PT waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) department. 2.2 Collect all solid N3PT
waste, including contaminated consumables (e.g., weighing paper, pipette tips, gloves), in a
designated, leak-proof, and clearly labeled hazardous waste container. 2.3 Collect solutions
containing N3PT in a separate, compatible, and clearly labeled hazardous waste container. If
dissolved in a solvent, the container must be appropriate for that solvent.

3.0 Waste Labeling
3.1 Label the hazardous waste container with the following information:

The words "Hazardous Waste."

The full chemical name: "N3PT (N3-pyridyl thiamine)".

The CAS Number: "13860-66-7".

An accurate estimation of the concentration and volume of the waste.
The date the waste was first added to the container.

4.0 Storage of Waste

4.1 Store the sealed hazardous waste container in a designated satellite accumulation area.
4.2 Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

5.0 Final Disposal
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5.1 Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed hazardous waste disposal contractor. 5.2 Follow all local, state, and
federal regulations for the disposal of chemical waste. The final disposal method will likely
involve incineration by a licensed facility.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of N3PT.
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Start: N3PT Waste Generated

:
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I it solid? Is it liquid?

2. Identjfy Waste Type

Solid Waste Liquid Waste
(e.g., contaminated consumables) (e.g., solutions)

3a. Collect in Labeled 3b. Collect in Labeled
Solid Hazardous Waste Container Liquid Hazardous Waste Container

4. Store Sealed Container
in Satellite Accumulation Area

5. Arrange for Pickup by
EHS or Licensed Contractor

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of N3PT waste.

¢ To cite this document: BenchChem. [Proper Disposal Procedures for N3PT (N3-pyridyl
thiamine)]. BenchChem, [2025]. [Online PDF]. Available at:
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[https://www.benchchem.com/product/b10762228#n3pt-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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